Cas no 1602259-62-0 (3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one)

• Product Name: 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one
• CAS No: 1602259-62-0
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD32090156
• CID: 5612705
• PubChem ID: 114561668
• Update Time: 2025-11-01

3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1602259-62-0
• EN300-3252893
• 3-chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one
• 3-chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-o ne
• 2(1H)-Pyrazinone, 3-chloro-1-(2-propyn-1-yl)-
• 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one

• MDL： MFCD32090156
• Inchi： 1S/C7H5ClN2O/c1-2-4-10-5-3-9-6(8)7(10)11/h1,3,5H,4H2
• InChI Key： NYWJECBJNQAUHF-UHFFFAOYSA-N
• SMILES： ClC1C(N(C=CN=1)CC#C)=O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 254.5±42.0 °C(Predicted)
• pka: -4.12±0.50(Predicted)

Additional information on 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one

Introduction to 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one (CAS No. 1602259-62-0)

3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1602259-62-0, belongs to the dihydropyrazinone class, which is known for its broad spectrum of applications in medicinal chemistry. The presence of both chloro and propargyl substituents in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery.

The dihydropyrazinone core is a privileged structure in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding and form stable complexes with biological targets. The addition of a chloro group at the 3-position enhances electrophilicity, facilitating further derivatization through nucleophilic substitution reactions. Conversely, the propargyl group (prop-2-yn-1-yl) introduces a terminal alkyne functionality, which can participate in various chemical transformations such as Sonogashira coupling, allowing for the construction of more complex molecular architectures.

Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacokinetic properties of dihydropyrazinones, suggesting their potential as pharmacophores in drug design. Studies indicate that modifications at the 3-position and 5-position of the dihydropyrazinone ring can significantly influence binding affinity and metabolic stability. The 3-chloro derivative, in particular, has been shown to exhibit enhanced solubility and bioavailability compared to its unsubstituted counterparts, making it an attractive candidate for further optimization.

In the context of modern drug discovery, 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one has been explored as a precursor for synthesizing novel bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. For instance, derivatives of this compound have demonstrated promising activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins mediating pain and inflammation.

The propargyl moiety has been particularly useful in constructing biaryl structures through cross-coupling reactions. By employing palladium-catalyzed Sonogashira couplings, chemists have been able to introduce aryl groups at the alkyne position, generating molecules with enhanced binding interactions at protein targets. This strategy has been applied to develop kinase inhibitors and antiviral agents, where precise spatial arrangement of substituents is critical for efficacy.

Another area of interest is the exploration of dihydropyrazinones as scaffold hopping candidates. By modifying the core structure while retaining key functional groups, researchers aim to identify compounds with improved pharmacological profiles. The chloro group serves as a versatile handle for further derivatization, allowing for rapid diversification of the chemical library. High-throughput screening (HTS) campaigns have identified several hits derived from this scaffold that exhibit inhibitory activity against bacterial enzymes and viral proteases.

The synthesis of 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the condensation of propargylamine with a suitable β-ketoester or β-keto acid derivative under basic conditions to form the dihydropyrazinone core. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) introduces the chloro substituent at the 3-position. The final step often involves protecting group manipulations or direct functionalization at the alkyne position depending on downstream applications.

Recent publications have highlighted the role of catalytic hydrogenation in optimizing the synthesis of dihydropyrazinones. By employing transition metal catalysts such as palladium on carbon (Pd/C), chemists can achieve selective reduction of unsaturated intermediates while minimizing side reactions. This approach enhances yield and purity, making it suitable for large-scale production. Additionally, green chemistry principles have been incorporated into synthetic protocols by utilizing solvent-free conditions or biocatalytic methods to reduce environmental impact.

The biological evaluation of 3-Chloro-1-(prop-2-yn-1-yl)-1,2-dihydropyrazin-2-one has revealed intriguing interactions with various biological targets. In vitro assays have shown that certain derivatives exhibit inhibitory activity against kinases implicated in tumor growth and metastasis. Furthermore, structural analogs have demonstrated efficacy against enzymes involved in bacterial resistance mechanisms, suggesting potential applications in combating antibiotic-resistant strains.

Future directions in this area include exploring structure-based drug design strategies using X-ray crystallography or computational modeling to understand binding interactions at a molecular level. By integrating knowledge from synthetic organic chemistry with biophysical techniques, researchers aim to develop next-generation compounds with improved selectivity and reduced toxicity. The flexibility offered by the propargyl group allows for further diversification through fragment-based drug design approaches, enabling rapid assembly of novel scaffolds.

In conclusion,3-Chloro-1-(prop-2-yn-1-y l)-1 , 2 -dih ydro py ra z i n - 2 - o ne ( C A S N o . 16 0225 9 -6 2 -0 ) represents a promising chemical entity with diverse applications in pharmaceutical research . Its unique structural features , coupled with its synthetic accessibility , make it an ideal candidate for further exploration . As our understanding of molecular interactions continues to evolve , this compound is poised to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs .